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Compound of Interest

Compound Name: Erysolin

Cat. No.: B1671060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erysolin is a naturally occurring isothiocyanate found in cruciferous vegetables, analogous to

sulforaphane.[1][2] It has garnered significant interest in the scientific community for its

potential anticancer and antioxidative properties.[2] Research has demonstrated its cytotoxic

effects on various cancer cell lines, including prostate (DU145), colon (HCT 116, SW480),

breast (MCF-7), liver (HEP3B, HepG2), ovarian (SKOV3), cervical (HeLa), lung (A549), and

leukemia (HL-60, U937, K562) cells.[3][4] The mechanism of action involves the induction of

phase II enzymes and apoptosis.[1][2][4]

This document provides a detailed protocol for the preparation of Erysolin stock solutions

using Dimethyl Sulfoxide (DMSO) as a solvent, ensuring accurate and reproducible

experimental results.

Physicochemical Properties and Storage
A summary of the key properties of Erysolin and recommended storage conditions is provided

below.
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Property Value Reference

CAS Number 504-84-7 [1][3][5][6]

Molecular Formula C₆H₁₁NO₂S₂ [1][3][5]

Molecular Weight 193.29 g/mol [3][5]

Appearance White solid/crystal powder [2][3]

Purity ≥97% [2][5]

Solubility
Soluble in DMSO, Chloroform,

and Methanol
[1][2][4][6]

Storage (Powder) -20°C for up to 3 years [1][3]

Storage (In Solvent)
-80°C for up to 1 year; -20°C

for up to 1 month
[3][7]

Experimental Protocol: Preparation of Erysolin
Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM Erysolin stock solution in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various cellular assays.

3.1. Materials and Equipment

Erysolin powder (Purity ≥97%)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)[8]

Analytical balance

Microcentrifuge tubes (amber or wrapped in foil)

Pipettes and sterile pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2. Workflow for Erysolin Stock Solution Preparation

Preparation

Dissolution

Storage

Calculate Mass of Erysolin for 10 mM Stock Solution

Weigh Erysolin Powder Accurately

Add Calculated Volume of DMSO to Erysolin

Prepare Sterile Microcentrifuge Tube

Vortex Thoroughly Until Completely Dissolved

Visually Inspect for Complete Dissolution

If Not Dissolved

Aliquot Stock Solution into Working Volumes

If Dissolved

Label Aliquots Clearly

Store Aliquots at -80°C for Long-Term Use
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Caption: Workflow for preparing Erysolin stock solution.

3.3. Step-by-Step Procedure

Calculate the required mass of Erysolin:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 193.29 g/mol x 1000 mg/g

Mass = 1.933 mg

Weighing the Erysolin Powder:

Tare a sterile microcentrifuge tube on an analytical balance.

Carefully weigh approximately 1.933 mg of Erysolin powder into the tube. Record the

exact weight.

Dissolution in DMSO:

Based on the actual weight of Erysolin, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (µL) = (Mass (mg) / 193.29 g/mol ) / (10 mmol/L) x 1,000,000 µL/L

Add the calculated volume of sterile DMSO to the microcentrifuge tube containing the

Erysolin powder.

Close the tube tightly and vortex for 1-2 minutes until the powder is completely dissolved.

A brief sonication in a water bath may be used to aid dissolution if necessary.[9]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber microcentrifuge

tubes or clear tubes wrapped in aluminum foil.[7]

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C for long-term storage (up to 1 year).[3] For short-term storage,

-20°C is suitable for up to one month.[7]

3.4. Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be diluted with cell culture medium

to the desired final concentration.

It is crucial to maintain the final concentration of DMSO in the culture medium below 0.5%

(preferably ≤0.1%) to avoid solvent-induced cytotoxicity.[7]

A vehicle control (culture medium with the same final concentration of DMSO) should always

be included in experiments.

Postulated Signaling Pathway of Erysolin-Induced
Apoptosis
Erysolin, similar to other isothiocyanates, is known to induce apoptosis in cancer cells. While

the precise and complete signaling cascade for Erysolin is a subject of ongoing research, a

plausible pathway involves the induction of cellular stress, leading to the activation of pro-

apoptotic proteins and inhibition of anti-apoptotic factors.
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Caption: Postulated pathway of Erysolin-induced apoptosis.
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Safety Precautions
Erysolin is a chemical compound with potential biological activity. Standard laboratory safety

practices should be followed.

Wear appropriate PPE, including a lab coat, gloves, and safety glasses, when handling the

powder and its solutions.

Handle DMSO with care as it can facilitate the absorption of substances through the skin.[8]

All handling of Erysolin powder and concentrated stock solutions should be performed in a

chemical fume hood.

Disclaimer: This protocol is intended for research use only by qualified personnel. The

information provided is based on currently available data and should be used as a guide.

Researchers should always consult the relevant product datasheets and safety data sheets

(SDS) and may need to optimize protocols for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Erysolin Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671060#how-to-prepare-erysolin-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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